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Compound of Interest

Compound Name: 3-Pentanol

Cat. No.: B084944 Get Quote

Proper disposal of 3-Pentanol is critical for ensuring laboratory safety and environmental

protection. As a flammable and hazardous chemical, it requires a structured disposal plan that

adheres to regulatory guidelines. This document provides detailed, step-by-step procedures for

the safe handling and disposal of 3-Pentanol waste, designed for researchers, scientists, and

drug development professionals.

Immediate Safety Protocols
Before handling 3-Pentanol for any purpose, including disposal, a thorough review of its Safety

Data Sheet (SDS) is mandatory.[1] The primary hazards include flammability and potential

health effects from inhalation, ingestion, or skin contact.[2][3]

Personal Protective Equipment (PPE): Always wear the following PPE when handling 3-
Pentanol:

Eye Protection: Chemical splash goggles meeting ANSI/ISEA Z87.1 D3 standards.[1]

Hand Protection: Chemical-resistant gloves, such as nitrile or rubber gloves.[4]

Body Protection: A flame-resistant or 100% cotton lab coat to avoid melting in case of fire.[5]

Respiratory Protection: Use only in a well-ventilated area, preferably within a chemical fume

hood, to prevent vapor buildup.[1][5][6]

General Handling Precautions:
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Keep 3-Pentanol and its waste away from all sources of ignition, including open flames,

sparks, hot surfaces, and electrical equipment.[2][5][6][7]

Use non-sparking tools and explosion-proof equipment.[6][7]

Ground and bond containers and receiving equipment to prevent static discharge.[2][6]

Ensure safety equipment, such as a fire extinguisher (Class B), eyewash station, and safety

shower, is accessible within 10 seconds.[1]

Step-by-Step Disposal Procedure
Disposal of 3-Pentanol must be managed as hazardous waste. Do not dispose of it with

household garbage or pour it down the drain.[2][6]

Step 1: Waste Collection

Designate a specific, compatible waste container for 3-Pentanol. This container should be

made of a material that will not react with the alcohol.

Keep the waste container tightly closed when not in use to prevent the release of flammable

vapors.[5]

Do not mix 3-Pentanol waste with other incompatible waste streams.

Step 2: Labeling

Clearly label the waste container with the words "Hazardous Waste," "Flammable Liquid,"

and the full chemical name, "3-Pentanol."

Include the date when waste was first added to the container.

Step 3: Temporary Storage

Store the sealed waste container in a designated, cool, dry, and well-ventilated area.

The storage location must be away from heat and ignition sources.[7] Store in a flammables

cabinet if available.[8]
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Step 4: Professional Disposal

3-Pentanol waste must be disposed of through a licensed professional waste disposal

company.[9]

The preferred method of disposal is typically incineration in a chemical incinerator equipped

with an afterburner and scrubber.[3][4][9]

Contact your institution's Environmental Health and Safety (EHS) department to arrange for

pickup and disposal.

Emergency Spill Procedures
In the event of a 3-Pentanol spill, immediate and safe cleanup is essential.

Eliminate Ignition Sources: Immediately remove all open flames, sparks, and hot surfaces

from the area.[9][10]

Ventilate the Area: Increase ventilation to disperse flammable vapors, preferably using a

fume hood.[9]

Contain the Spill: Use an inert, non-combustible absorbent material such as sand, diatomite,

or vermiculite to contain and absorb the spill.[4][6][10] Do not use paper towels, as they add

to the flammable material.[5]

Collect the Waste: Wearing appropriate PPE, carefully collect the absorbed material using

non-sparking tools and place it into a sealable, labeled container for hazardous waste

disposal.[4][11]

Decontaminate: Clean the spill area thoroughly.

Dispose: Treat the collected spill material as hazardous waste and follow the disposal

procedure outlined above.[9]

Quantitative Data for 3-Pentanol
The following table summarizes key data for 3-Pentanol, extracted from safety data sheets.
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Property Value Citations

CAS Number 584-02-1 [6][7]

UN Number UN1105 [3][6]

GHS Hazard Class Flammable Liquid, Category 3 [2][6][7]

Flash Point 34 °C (93.2 °F) [6]

Boiling Point 114 - 115.6 °C (237 - 240.1 °F) [6]

Ignition Temperature 360 °C (680 °F) [6]

Operational Workflow
The following diagram illustrates the logical workflow for the proper disposal of 3-Pentanol.
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Caption: Workflow for safe handling and disposal of 3-Pentanol waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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